Cas no 1849365-38-3 (2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro-)

• Product Name: 2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro-
• CAS No: 1849365-38-3
• MF: C₆H₁₃N₃
• MW: 127.187520742416
• CID: 5263967
• Update Time: 2025-11-01

2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro-

• Inchi： 1S/C6H13N3/c1-2-5-3-4-8-6(7)9-5/h5H,2-4H2,1H3,(H3,7,8,9)
• InChI Key： XPXKFEGVXOWCIK-UHFFFAOYSA-N
• SMILES： C1(N)NC(CC)CCN=1

Additional information on 2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro-

2-Pyrimidinamine, 6-Ethyl-1,4,5,6-Tetrahydro- (CAS No. 1849365-38-3): A Comprehensive Overview

2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro- (CAS No. 1849365-38-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic organic compounds with a wide range of biological activities. The 6-ethyl substitution and the 1,4,5,6-tetrahydro structure contribute to its unique chemical and biological properties.

The chemical structure of 2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro- is characterized by a six-membered ring containing two nitrogen atoms and four carbon atoms. The 6-ethyl group adds a hydrophobic character to the molecule, which can influence its solubility and membrane permeability. The 1,4,5,6-tetrahydro configuration indicates that the compound is partially saturated, which can affect its reactivity and stability.

In recent years, there has been a growing interest in the development of pyrimidine derivatives for various therapeutic applications. One of the key areas of research is their potential as antitumor agents. Studies have shown that certain pyrimidine derivatives can inhibit the growth of cancer cells by interfering with DNA synthesis and cell division. The 6-ethyl substitution in 2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro- has been found to enhance its antitumor activity by improving its cellular uptake and retention.

Beyond cancer therapy, 2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro- has also shown promise in the treatment of neurodegenerative diseases. Research has indicated that this compound can modulate neurotransmitter levels and protect neurons from oxidative stress. The 1,4,5,6-tetrahydro structure may play a crucial role in this neuroprotective effect by enhancing the compound's ability to cross the blood-brain barrier.

The synthesis of 2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro- typically involves multi-step reactions starting from readily available precursors. One common approach is to use a condensation reaction between an appropriate amine and a substituted ethyl ketone followed by cyclization and reduction steps. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product.

In terms of pharmacokinetics and pharmacodynamics, 2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro- exhibits favorable properties. It has been shown to have good oral bioavailability and a reasonable half-life in vivo. These characteristics make it a suitable candidate for further preclinical and clinical evaluation as a potential therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of 2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro- in various disease models. Preliminary results have been promising, with the compound demonstrating significant therapeutic effects without major side effects. However, more extensive studies are needed to fully understand its mechanisms of action and potential long-term effects.

In conclusion, 2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro- (CAS No. 1849365-38-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological properties make it an attractive candidate for further research and development as a therapeutic agent for cancer and neurodegenerative diseases.